(4Z,7S,8E,10Z,13Z,15E,17S,19Z)-7,17-Dihydroxydocosa-4,8,10,13,15,19-hexaenoic acid
(4Z,7S,8E,10Z,13Z,15E,17S,19Z)-7,17-Dihydroxydocosa-4,8,10,13,15,19-hexaenoic acid
Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA; Item No. 90110) and docosahexaenoic acid (DHA; Item No. 90310). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response back to a non-inflamed state. Resolvin D5 (RvD5) is a DHA-derived resolvin generated by a double dioxygenation mechanism. RvD5 has been identified in media from ionophore-stimulated trout brain cells, in human synovial fluid from patients with rheumatoid arthritis, and in exudates of bacterial infections in mice. RvD5 stimulates the phagocytosis of E. coli by human macrophages, and RvD5 methyl ester enhances bacterial killing in mice inoculated with E. coli. Analytical and biological comparisons of synthetic RvD5 with endogenously derived RvD5 have confirmed its identity as matching the natural product.
Brand Name:
Vulcanchem
CAS No.:
578008-43-2
VCID:
VC0106341
InChI:
InChI=1S/C22H32O4/c1-2-3-10-15-20(23)16-11-7-5-4-6-8-12-17-21(24)18-13-9-14-19-22(25)26/h3,5-13,16-17,20-21,23-24H,2,4,14-15,18-19H2,1H3,(H,25,26)/b7-5-,8-6-,10-3-,13-9-,16-11+,17-12+/t20-,21+/m0/s1
SMILES:
CCC=CCC(C=CC=CCC=CC=CC(CC=CCCC(=O)O)O)O
Molecular Formula:
C22H32O4
Molecular Weight:
360.5 g/mol
(4Z,7S,8E,10Z,13Z,15E,17S,19Z)-7,17-Dihydroxydocosa-4,8,10,13,15,19-hexaenoic acid
CAS No.: 578008-43-2
Reference Standards
VCID: VC0106341
Molecular Formula: C22H32O4
Molecular Weight: 360.5 g/mol
| CAS No. | 578008-43-2 |
|---|---|
| Product Name | (4Z,7S,8E,10Z,13Z,15E,17S,19Z)-7,17-Dihydroxydocosa-4,8,10,13,15,19-hexaenoic acid |
| Molecular Formula | C22H32O4 |
| Molecular Weight | 360.5 g/mol |
| IUPAC Name | (4Z,7S,8E,10Z,13Z,15E,17S,19Z)-7,17-dihydroxydocosa-4,8,10,13,15,19-hexaenoic acid |
| Standard InChI | InChI=1S/C22H32O4/c1-2-3-10-15-20(23)16-11-7-5-4-6-8-12-17-21(24)18-13-9-14-19-22(25)26/h3,5-13,16-17,20-21,23-24H,2,4,14-15,18-19H2,1H3,(H,25,26)/b7-5-,8-6-,10-3-,13-9-,16-11+,17-12+/t20-,21+/m0/s1 |
| Standard InChIKey | CFOFZYMMJZILHE-XGTWDWJNSA-N |
| Isomeric SMILES | CC/C=C\C[C@@H](/C=C/C=C\C/C=C\C=C\[C@H](C/C=C\CCC(=O)O)O)O |
| SMILES | CCC=CCC(C=CC=CCC=CC=CC(CC=CCCC(=O)O)O)O |
| Canonical SMILES | CCC=CCC(C=CC=CCC=CC=CC(CC=CCCC(=O)O)O)O |
| Appearance | Assay:≥95%A solution in ethanol |
| Description | Resolvins are a family of potent lipid mediators derived from both eicosapentaenoic acid (EPA; Item No. 90110) and docosahexaenoic acid (DHA; Item No. 90310). In addition to being anti-inflammatory, resolvins promote the resolution of the inflammatory response back to a non-inflamed state. Resolvin D5 (RvD5) is a DHA-derived resolvin generated by a double dioxygenation mechanism. RvD5 has been identified in media from ionophore-stimulated trout brain cells, in human synovial fluid from patients with rheumatoid arthritis, and in exudates of bacterial infections in mice. RvD5 stimulates the phagocytosis of E. coli by human macrophages, and RvD5 methyl ester enhances bacterial killing in mice inoculated with E. coli. Analytical and biological comparisons of synthetic RvD5 with endogenously derived RvD5 have confirmed its identity as matching the natural product. |
| Synonyms | (4Z,7S,8E,10Z,13Z,15E,17S,19Z)-7,17-Dihydroxy-4,8,10,13,15,19-docosahexaenoic Acid |
| PubChem Compound | 25073195 |
| Last Modified | Nov 11 2021 |
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